- Synthesis and crystal structure of a three-dimensional cobalt coordination polymer assembled by ozagrel ligands, Chinese Journal of Structural Chemistry, 2015, 34(1), 117-122
Cas no 956932-46-0 (Ozagrel Methyl Ester)
Ozagrel Methyl Ester is a synthetic compound primarily used as an intermediate in pharmaceutical synthesis, particularly in the production of thromboxane A2 synthase inhibitors. Its key advantages include high purity and stability, making it suitable for precise chemical reactions in drug development. The ester form enhances solubility in organic solvents, facilitating its use in various synthetic pathways. Its role in inhibiting thromboxane A2 synthesis underscores its importance in research targeting cardiovascular and thrombotic disorders. The compound is characterized by its well-defined molecular structure, ensuring reproducibility in laboratory and industrial applications. Proper handling and storage are recommended to maintain its integrity for optimal performance in synthetic processes.
Ozagrel Methyl Ester structure
Product Name:Ozagrel Methyl Ester
CAS No:956932-46-0
MF:C14H14N2O2
MW:242.273163318634
CID:4670549
Update Time:2025-05-28
Ozagrel Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, methyl ester, (2E)-
- Ozagrel Impurity 47
- methyl (E)-3-(4-((1H-imidazol-1-yl)methyl)phenyl)acrylate
- methyl (E)-3-(4-((2,5-dioxopyrrolidin-1-yl)methyl)phenyl)acrylate
- Methyl (2E)-3-[4-(1H-imidazol-1-ylmethyl)phenyl]-2-propenoate (ACI)
- Ozagrel Methyl Ester
-
- Inchi: 1S/C14H14N2O2/c1-18-14(17)7-6-12-2-4-13(5-3-12)10-16-9-8-15-11-16/h2-9,11H,10H2,1H3/b7-6+
- InChI Key: FTLRFDGBBQSQMJ-VOTSOKGWSA-N
- SMILES: C(N1C=NC=C1)C1C=CC(/C=C/C(=O)OC)=CC=1
Ozagrel Methyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Ozagrel Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O880010-1mg |
Ozagrel Methyl Ester |
956932-46-0 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | O880010-10mg |
Ozagrel Methyl Ester |
956932-46-0 | 10mg |
$1499.00 | 2023-05-17 |
Ozagrel Methyl Ester Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; 5 h, reflux
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; 0.5 h, rt
1.2 Solvents: Dimethylformamide ; 5 h, reflux
1.2 Solvents: Dimethylformamide ; 5 h, reflux
Reference
- Process for synthesizing ozagrel, Huagong Jinzhan, 2009, 28(11), 2024-2027
Production Method 3
Reaction Conditions
1.1 Reagents: Calcium carbonate , Potassium carbonate Catalysts: Palladium , β-Cyclodextrin, 2-hydroxypropyl ethers Solvents: Dimethylformamide , Water ; 2 h, 120 °C
Reference
- A new synthetic model of ozagrel, Zhongguo Yiyao Gongye Zazhi, 2015, 46(7), 674-676
Production Method 4
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ; 5 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8
Reference
- Can One-Dimensional Water Be Controlled by Transformation of Substitution Groups Based on Organic Hosts?, Crystal Growth & Design, 2007, 7(11), 2272-2275
Ozagrel Methyl Ester Raw materials
- Imidazole
- methyl 3-[4-(bromomethyl)phenyl]prop-2-enoate
- Ozagrel
- 1-[(4-bromophenyl)methyl]-1H-imidazole
Ozagrel Methyl Ester Preparation Products
Ozagrel Methyl Ester Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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